Physicochemical Differentiation: MW and logP Comparison vs. 7-Fluoro and Unsubstituted 2H-Chromene-3-carbonitrile Congeners
The 7-methoxy substitution confers a distinct physicochemical signature that differentiates this compound from its closest commercially available congeners. Compared with 7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile, the target compound is heavier by 12.03 g/mol (255.19 vs. 243.16) and has a higher computed logP of 2.93 vs. an estimated lower value for the fluorine analog . Relative to the unsubstituted 2H-chromene-3-carbonitrile (MW 157.17, logP ~1.99), the target compound is 98.02 g/mol heavier and >0.9 logP units more lipophilic, representing a markedly different chemical space for fragment-based screening collections [1].
| Evidence Dimension | Molecular weight and computed logP |
|---|---|
| Target Compound Data | MW = 255.19 g/mol; logP = 2.93 (computed, supplier data); TPSA = 42.25 Ų |
| Comparator Or Baseline | Comparator 1: 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile: MW = 243.16 g/mol. Comparator 2: 2H-Chromene-3-carbonitrile (unsubstituted): MW = 157.17 g/mol; logP = 1.99 (computed) |
| Quantified Difference | MW difference: +12.03 g/mol vs. 7-fluoro; +98.02 g/mol vs. unsubstituted. logP difference: ~+0.94 units vs. unsubstituted chromene-3-carbonitrile. |
| Conditions | Computed physicochemical properties from supplier technical datasheets (Leyan, Smolecule) and Molbase database entries. |
Why This Matters
If a research program requires a specific logP window (e.g., 2.5–3.5 for blood–brain barrier penetration) or a molecular weight ceiling for fragment-based drug discovery, substituting the 7-methoxy derivative with a lighter or more polar analog would place the compound outside the intended design space, compromising library integrity and SAR interpretation.
- [1] Molbase. 2H-Chromene-3-carbonitrile (CAS 57543-66-5) Physicochemical Data: MW 157.169, logP 1.98598. View Source
